2-Chloro-6-(hydroxymethyl)-4-vinylpyridin-3-ol

• Molecular Formula: C8H8ClNO2
• Molecular Weight: 185.61 g/mol
• IUPAC Name: 2-chloro-4-ethenyl-6-(hydroxymethyl)pyridin-3-ol
• InChI: InChI=1S/C8H8ClNO2/c1-2-5-3-6(4-11)10-8(9)7(5)12/h2-3,11-12H,1,4H2
• InChI Key: ZSGQSNZEXWVAEA-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=C(C(=NC(=C1)CO)Cl)O

Description

2-Chloro-6-(hydroxymethyl)-4-vinylpyridin-3-ol is a useful research compound. Its molecular formula is C8H8ClNO2 and its molecular weight is 185.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Chloro-6-(hydroxymethyl)-4-iodopyridin-3-ol (5.7 g, 20 mmol) is combined with bis (triphenylphosphine) palladium dichloride (1.12 g, 1.6 mmol) in 50 ml DMF under nitrogen. The mixture is treated with tetravinyl tin, is warmed to 60° C. for 6 h followed by 50° C. for 18 h, and at rt for 72 h. The mixture is diluted with 250 ml EtOAc and is extracted with 4×100 ml 2:1:1 water/saturated NaCl/saturated NaHCO3. The organic layer is dried (MgSO4) and is concentrated in vacuo to a yellow oil. The crude material is chromatographed over 200 g SiO2 (230-400 mesh) eluting with 37% EtOAc/hexane. The appropriate fractions are combined and concentrated to afford 1.45 g (39%) of 2-chloro-6-(hydroxymethyl)-4-vinylpyridin-3-ol as a pale yellow solid. MS for C8H8ClNO2 (EI) m/z: 185 (M)+.